CAS number 1071125-59-1 properties.
CAS number 1071125-59-1 properties.
Reticular Engineering with CAS 1071125-59-1: A Technical Guide to H3TCPB-Based Metal-Organic Frameworks
Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper
Executive Summary
In the rapidly evolving field of reticular chemistry, the rational design of Metal-Organic Frameworks (MOFs) hinges entirely on the precise geometric and electronic selection of organic linkers. CAS 1071125-59-1, chemically identified as 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid (commonly abbreviated as H3TCPB or H3BTTB ), stands out as a paramount C3-symmetric, semi-rigid tricarboxylic acid. As an Application Scientist, I have observed that the unique structural logic of H3TCPB—combining a rigid planar benzene core with flexible ether linkages—enables the construction of highly robust, multifunctional MOFs. This guide dissects the physicochemical properties, mechanistic applications, and self-validating experimental workflows for H3TCPB-derived frameworks.
Physicochemical Properties & Structural Logic
The utility of H3TCPB is dictated by its molecular architecture. The central benzene ring provides a rigid structural node, while the three ether (-O-) linkages introduce a ~120° rotational bend. This "semi-rigidity" is a critical design feature: it prevents the resulting framework from being overly brittle, while simultaneously avoiding the unpredictable pore collapse often associated with highly flexible aliphatic linkers.
Table 1: Quantitative Chemical Properties of CAS 1071125-59-1
| Property | Value |
|---|---|
| CAS Number | 1071125-59-1 |
| Chemical Name | 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid |
| Common Synonyms | H3TCPB, H3BTTB |
| Molecular Formula | C27H18O9 |
| Molecular Weight | 486.43 g/mol |
| Standard Purity | ≥ 97.00% (Verified via HPLC/NMR) |
| Solubility Profile | Soluble in DMF, DMSO; Insoluble in H2O |
Data sourced from authoritative chemical repositories (1[1]).
Core Mechanistic Applications & Synthesized Architectures
By coordinating H3TCPB with different transition metal nodes, scientists can engineer MOFs with highly specific topologies tailored for distinct industrial and biomedical applications.
Table 2: Key H3TCPB-Derived MOFs and Their Topologies
| MOF Designation | Metal Node | Topology / Net | Primary Application |
|---|---|---|---|
| JUC-113 | Zn(II) | Microporous | Luminescent Sensing / White Light Emission |
| Cd-MOF | Cd(II) | kgd net (2D) | Precursor for LIB Porous Carbon Anodes |
| CTH-41 | In(III) | 3,4-connected rod | SF6 Gas Adsorption & Separation |
| Zn(BTTB)-MOF | Zn(II) | 2D Flexible | Anti-cancer Drug Delivery (5-FU, Cisplatin) |
Photophysical Sensitization (The Antenna Effect)
When coordinated with Zn(II), H3TCPB forms JUC-113 (2[2]). The ligand itself exhibits a strong intrinsic blue emission under UV excitation. By leveraging the permanent microporosity of JUC-113, Lanthanide ions (Ln3+ such as Eu3+ and Tb3+) can be encapsulated within the pores. The H3TCPB ligand acts as a photophysical "antenna," absorbing UV light and transferring the energy to the Ln3+ ions via intersystem crossing, allowing for precisely tunable white-light emission.
Sacrificial Templating for Energy Storage
Reacting H3TCPB with Cd(II) yields a 2D kgd network MOF. Instead of using the MOF directly, it acts as a highly ordered sacrificial template. Calcining this Cd-MOF at 800°C vaporizes the metal and leaves behind a porous carbon matrix with a massive surface area. This derived carbon exhibits exceptional electrochemical performance as an anode material for Lithium-Ion Batteries (LIBs), maintaining a high reversible capacity of 1285 mA h g⁻¹ after 300 cycles (3[3]).
Framework Isomerism and Gas Sorption
The rotational flexibility of the ether bonds in H3TCPB allows for framework isomerism. When reacted with In(III), it forms CTH-41 , a rod-MOF isomer with a unique 3- and 4-connected net. This specific pore geometry demonstrates an exceptionally high affinity for capturing SF6 gas, a potent greenhouse gas (4[4]).
Biomedical Drug Delivery
Computational and experimental studies on Zn(BTTB)-MOF reveal that the pore dimensions (7.8 to 17.6 Å) are perfectly suited for encapsulating small-molecule chemotherapeutics. Functionalizing the H3TCPB linker with –NO2 or –OH groups increases the binding energy with drugs like 5-fluorouracil (5-FU) and busulfan by up to 115%, creating a highly efficient, controlled-release drug delivery system (5[5]).
Reticular Synthesis Workflows
Fig 1: Reticular synthesis pathways mapping H3TCPB to functional MOF architectures.
Experimental Protocols: Self-Validating Systems
As an Application Scientist, I mandate that all synthetic protocols include built-in validation checkpoints to ensure reproducibility and structural integrity.
Protocol A: Solvothermal Synthesis of JUC-113 ([Zn3(TCPB)2(H2O)2]·2H2O·4DMF)
Causality Rationale: N,N-Dimethylformamide (DMF) is utilized not merely as a solvent, but as a thermal reservoir and a slow-release base. At 85°C, DMF undergoes controlled hydrolysis to yield dimethylamine, which gradually deprotonates the carboxylic acids of H3TCPB. This slow deprotonation ensures a controlled nucleation rate, an absolute prerequisite for growing diffraction-quality single crystals rather than amorphous precipitates.
-
Precursor Preparation: Dissolve 0.1 mmol of H3TCPB and 0.3 mmol of Zn(NO3)2·6H2O in 10 mL of a DMF/H2O mixture (v/v 4:1) in a 20 mL scintillation vial. Sonicate for 10 minutes.
-
Solvothermal Reaction: Seal the vial and heat isothermally at 85°C for 72 hours.
-
Cooling Phase: Cool to room temperature at a strictly controlled rate of 5°C/hour. (Causality: Rapid cooling induces thermal shock, leading to crystal twinning and internal defects that compromise permanent porosity).
-
Activation: Decant the mother liquor. Wash the resulting colorless block crystals with fresh DMF (3 × 5 mL), followed by solvent exchange with volatile acetone for 3 days (replenishing daily) to remove high-boiling DMF from the pores.
Validation Checkpoint: Perform Powder X-Ray Diffraction (PXRD) on the activated sample. A self-validating synthesis will yield sharp diffraction peaks matching the simulated JUC-113 crystallographic data. The absence of peaks at low angles (< 5° 2θ) indicates framework collapse during activation, necessitating a repetition of the solvent exchange step with supercritical CO2 drying.
Protocol B: Post-Synthetic Lanthanide Encapsulation for White-Light Emission
Causality Rationale: JUC-113 possesses uncoordinated Lewis basic sites (oxygen atoms) within its pores. By soaking the MOF in Lanthanide solutions, the permanent microporosity allows diffusion, while the Lewis basic sites anchor the Ln3+ ions, preventing leaching.
-
Guest Exchange: Immerse 50 mg of activated JUC-113 crystals in 10 mL of 0.05 M Ln(NO3)3 (Ln = Eu, Tb, or a stoichiometric mixture) in ethanol.
-
Incubation: Agitate gently on an orbital shaker at 150 rpm for 48 hours at room temperature to ensure equilibrium diffusion.
-
Isolation: Isolate the Ln3+@JUC-113 crystals via centrifugation (5000 rpm, 5 mins) and wash extensively with ethanol to remove surface-bound, unencapsulated Ln3+ ions.
Validation Checkpoint: Measure the photoluminescence quantum yield (PLQY) and time-resolved decay lifetimes. A successful energy transfer is validated by a significant decrease in the intrinsic blue emission lifetime of the H3TCPB ligand, coupled with the appearance of sharp, characteristic Ln3+ emission bands (e.g., 614 nm for Eu3+).
Fig 2: Photophysical sensitization mechanism (Antenna Effect) in H3TCPB-based MOFs.
References
-
Dalton Transactions (RSC Publishing). "Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF."[Link]
-
SciSpace / RSC Advances. "Porous carbon with large surface area derived from a metal–organic framework as a lithium-ion battery anode material."[Link]
-
CrystEngComm (RSC Publishing). "Framework isomers, and the SF6 sorption and fluorescence of an In and a Zr MOF with a tritopic linker."[Link]
-
Organometallics (ACS Publications). "Functionalization Strategy in 2D Flexible Zn(BTTB)-MOF for Improving Storage and Release of Anticancer Drugs: A Comprehensive Computational Investigation."[Link]
Sources
- 1. CAS:1071125-59-1, 4,4',4''-(苯-1,3,5-三基三(氧基))三苯甲酸-毕得医药 [bidepharm.com]
- 2. Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
- 3. scispace.com [scispace.com]
- 4. pubs.rsc.org [pubs.rsc.org]
- 5. pubs.acs.org [pubs.acs.org]
